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Compound of Interest

Compound Name: 3-(3-Chlorophenoxy)-2-butanone

CAS No.: 27044-53-7

Cat. No.: B2794438

Get Quote

Executive Summary & Chemical Identity
Objective: Establish a standardized, safe, and compliant disposal workflow for 3-(3-
Chlorophenoxy)-2-butanone (CAS: 27044-53-7).

Core Directive: This compound is a Halogenated Organic Ketone.[1][2] Unlike standard organic

solvents (e.g., acetone, non-halogenated waste), it contains a chlorine-carbon bond that

dictates a specific disposal stream.[2] It must never be mixed with non-halogenated solvents or

poured down the drain, as this complicates incineration processes and violates environmental

discharge regulations.[2]
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Property Specification

Chemical Name 3-(3-Chlorophenoxy)-2-butanone

CAS Number 27044-53-7

Molecular Formula C₁₀H₁₁ClO₂

Molecular Weight 198.65 g/mol

Physical State Liquid (Viscous oil/liquid at RT)

Primary Hazard Class Toxic / Irritant / Halogenated

Waste Stream ID Halogenated Organic Waste

Hazard Assessment & Safety Data
Before initiating disposal, operators must acknowledge the specific hazards that influence

handling.[2] This compound presents acute toxicity and irritation risks.[1][2][3]
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Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://bg.cpachem.com/msds?num=SB4240&dnl=sd_-_2-Butanone_%5BCAS_78-93-3%5D_%28SB4240%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-butanone
https://bg.cpachem.com/msds?num=SB4240&dnl=sd_-_2-Butanone_%5BCAS_78-93-3%5D_%28SB4240%29_%28EU%29.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/2-Butanone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2794438?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Code Hazard Statement Operational Implication

H302 Harmful if swallowed

Do not mouth pipette.[1][2][4]

Wash hands immediately after

removing gloves.[2]

H312 Harmful in contact with skin

Double-glove (Nitrile) is

required during waste transfer.

[1][2]

H332 Harmful if inhaled

All transfers must occur inside

a certified chemical fume hood.

[1][2]

H315/H319 Causes skin/eye irritation

Full-wrap safety goggles are

mandatory; face shield

recommended for large

volumes (>500mL).[1][2]

EUH066
Repeated exposure may

cause skin dryness

Use moisturizers after work

shift; inspect gloves for

permeation.[1][2]

Critical Note on Flammability: While the parent backbone (2-butanone) is highly flammable, the

chlorophenoxy substitution significantly raises the boiling point and lowers volatility.[1][2]

However, it should still be treated as a Combustible Liquid and kept away from open flames or

high-heat sources during disposal staging.[2]

Pre-Disposal Logistics: Segregation & Storage
The most common compliance failure is the cross-contamination of waste streams.[1][2] 3-(3-
Chlorophenoxy)-2-butanone must be segregated into the Halogenated Waste stream.[1][2]
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The Segregation Rule (The "Halogen" Imperative)[1][2]
Why? Disposal facilities use high-temperature incineration for halogenated waste to break

the C-Cl bond safely and scrub resulting acidic gases (HCl).[1][2] Mixing this with non-

halogenated fuel-blending waste (which is cheaper) contaminates the entire lot, forcing the

facility to reclassify and charge premium rates for the whole container.[2]

Protocol:

Do NOT Mix With: Acetone, Ethanol, Methanol, Hexane, or Aqueous buffers.[2]

Compatible With: Dichloromethane (DCM), Chloroform, Chlorobenzene (other

halogenated organics).[1][2]

Container Selection
Primary Choice: High-Density Polyethylene (HDPE) jerricans or Amber Glass bottles.[1][2]

Lid Type: Vented caps are recommended if the waste mixture contains volatile components,

though the pure compound is stable.[1][2]

Labeling: Must carry a "Hazardous Waste" tag explicitly listing:

"3-(3-Chlorophenoxy)-2-butanone" (No abbreviations).[1][2][5]

"Halogenated Organic".[1][2][6][7]

"Toxic".[1][2][3]

Disposal Workflow (Decision Tree)
This diagram outlines the operational logic for determining the correct disposal path based on

the physical state of the waste.
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Figure 1: Operational decision tree for segregating and processing 3-(3-Chlorophenoxy)-2-
butanone waste streams.

Step-by-Step Operational Protocols
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Protocol A: Liquid Waste Disposal (Routine)
Applicability: Expired pure chemicals, reaction mixtures, or mother liquors.[2]

Preparation:

Don PPE: Nitrile gloves (double layer recommended), lab coat, safety goggles.[2]

Place the Halogenated Waste Carboy in a secondary containment tray inside a fume

hood.

Transfer:

Using a funnel, slowly pour the 3-(3-Chlorophenoxy)-2-butanone into the carboy.[1][2]

CAUTION: Ensure the carboy does not contain strong oxidizers (e.g., nitric acid,

peroxides) or strong bases, as ketones can react exothermically or form polymer gums.[2]

Rinsing:

Rinse the empty original container 3 times with a small amount of a compatible solvent

(e.g., acetone or DCM).[2]

Crucial: Add these rinsates to the same Halogenated Waste Carboy. Do not pour rinsate

down the sink.[2]

De-facing:

Deface the label on the empty original bottle and discard the bottle as "Glass Waste" (if

rinsed triple times) or "Solid Hazardous Waste" (if residue remains).[2]

Protocol B: Solid Waste Disposal
Applicability: Contaminated gloves, paper towels, silica gel, or syringe filters.[2]

Containment:

Use a clear, heavy-duty polyethylene hazardous waste bag (6-mil thickness preferred).[2]
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Collection:

Place all contaminated solids into the bag.[1][2]

If the solids are dripping wet, add enough absorbent (vermiculite or diatomaceous earth)

to absorb free liquid.[2]

Sealing:

Twist the bag neck, tape it closed (gooseneck seal), and place it inside a secondary bag

(double-bagging).

Labeling:

Attach a waste tag identifying the solid debris as "Contaminated with 3-(3-
Chlorophenoxy)-2-butanone".[1][2]

Protocol C: Emergency Spill Cleanup
Applicability: Spills > 10 mL outside a fume hood.[1][2]

Isolate: Evacuate the immediate area and post "Do Not Enter" signage.[1][2]

Ventilate: Ensure lab ventilation is active.

Absorb:

Do not use paper towels for large spills (increases surface area for evaporation).[2]

Cover the spill from the perimeter inward with Vermiculite, Sand, or a commercial

Universal Spill Pad.[1][2]

Collect:

Scoop the saturated absorbent into a wide-mouth hazardous waste jar or double-bag.[2]

Treat this strictly as Solid Halogenated Waste.[2]

Decontaminate:
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Wash the surface with a soap/water solution.[2][3] Collect this wash water as liquid

hazardous waste.[1][2]

Scientific Rationale & Compliance
Why Incineration?
The presence of the chlorine atom on the phenoxy ring renders this compound unsuitable for

biological waste treatment.[2]

Mechanism: High-temperature incineration (>1100°C) ensures the complete thermal

decomposition of the aromatic ring and the ketone backbone.[1][2]

Scrubbing: The chlorine is converted to Hydrogen Chloride (HCl) gas during combustion.[1]

[2] Licensed facilities utilize wet scrubbers (alkaline quench) to neutralize this HCl,

preventing acid rain precursors from entering the atmosphere.[2]

Why Avoid Oxidizers?
Ketones, including 3-(3-Chlorophenoxy)-2-butanone, can form peroxides or undergo violent

oxidation when mixed with concentrated Hydrogen Peroxide or Nitric Acid.[1][2] Segregation

prevents these "in-container" reactions that can lead to pressurization and explosions in waste

storage areas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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